Cas no 1361886-87-4 (3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1361886-87-4
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931634
• Update Time: 2025-06-07

3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C10H11F3N2O3/c1-5-7(3-14)9(18-10(11,12)13)6(4-15-5)2-8(16)17/h4H,2-3,14H2,1H3,(H,16,17)
• InChI Key： GOARXIMDONUHHG-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C)C=1CN)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: -1.5
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1361886-87-4)

3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid, identified by its CAS number 1361886-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including an aminomethyl side chain, a methyl substituent, and a trifluoromethoxy group, contributes to its unique chemical properties and makes it a valuable scaffold for drug discovery and development.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical transformations such as condensation reactions, nucleophilic substitutions, and coupling reactions with other bioactive molecules. This feature makes the compound particularly useful in the synthesis of peptidomimetics, enzyme inhibitors, and other therapeutic agents. Additionally, the methyl group at the 2-position provides steric hindrance and influences the electronic properties of the ring, further modulating its reactivity and biological interactions.

The trifluoromethoxy group at the 4-position is a key structural element that enhances the lipophilicity and metabolic stability of the molecule. Trifluoromethoxy groups are frequently incorporated into pharmaceutical compounds due to their ability to improve pharmacokinetic profiles, including bioavailability and resistance to enzymatic degradation. This modification also contributes to favorable interactions with biological targets, often leading to increased binding affinity and prolonged duration of action.

The pyridine-5-acetic acid moiety at the 5-position introduces a carboxylic acid functionality, which can serve as a site for further derivatization or participate in salt formation to enhance solubility and formulation flexibility. This structural feature is particularly relevant in drug development, where optimizing solubility and bioavailability is critical for therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid as a lead compound for various therapeutic applications. Studies have demonstrated its utility in designing inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The combination of an amine group for hydrogen bonding interactions and a trifluoromethoxy group for lipophilic modulation positions this compound as an attractive candidate for further optimization.

In addition to its role in enzyme inhibition, this compound has shown promise in modulating signaling pathways associated with cancer cell proliferation and survival. Preclinical studies have indicated that derivatives of 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid can interact with kinases and other protein targets involved in tumor growth regulation. The unique structural features of this molecule allow for fine-tuning of binding interactions, enabling the development of selective inhibitors with improved therapeutic profiles.

The pharmaceutical industry has increasingly focused on leveraging heterocyclic compounds like pyridines due to their broad spectrum of biological activities. The versatility of 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid lies in its ability to serve as a versatile building block for synthesizing novel drug candidates. Researchers have utilized this compound to develop small molecules that exhibit antiviral, antibacterial, and anti-inflammatory properties. The ability to modify specific functional groups while maintaining core structural integrity has streamlined the drug discovery process.

One notable application of derivatives derived from 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethoxy group's influence on lipophilicity plays a crucial role in optimizing blood-brain barrier penetration, while the amine functionality allows for targeted interactions with neurotransmitter receptors.

Another area where this compound has shown promise is in oncology research. Researchers have synthesized analogs that exhibit inhibitory effects on tyrosine kinases implicated in cancer progression. By strategically modifying substituents on the pyridine ring, scientists have been able to enhance binding affinity while minimizing off-target effects. These efforts align with current trends in oncology toward developing highly specific kinase inhibitors that improve patient outcomes.

The synthesis of 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled efficient production at scale. These techniques not only facilitate laboratory-scale investigations but also support industrial-scale manufacturing requirements for drug development programs.

In conclusion,3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1361886-87-4) represents a structurally intriguing compound with significant potential across multiple therapeutic domains. Its unique combination of functional groups makes it an invaluable scaffold for medicinal chemistry applications, particularly in designing targeted therapies for inflammation-related diseases, cancer, and neurological disorders. As research continues to uncover new biological activities associated with pyridine derivatives,this compound will likely remain at the forefront of drug discovery efforts aimed at improving human health.